Cas no 6153-31-7 (Oleanolic acid benzoate)

Oleanolic acid benzoate Properties

Names and Identifiers

• Oleanolic acid benzoate
• (3beta)-3-(Benzoyloxy)-olean-12-en-28-oic acid
• benzoate of oleanolic acid
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-benzoyloxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• CHEMBL3126477
• BDBM50102742
• 6153-31-7
• +Expand

• InChIKey： AFUJWZAKNFIQGK-RRLKWQEHSA-N
• Inchi： 1S/C37H52O4/c1-32(2)19-21-37(31(39)40)22-20-35(6)25(26(37)23-32)13-14-28-34(5)17-16-29(41-30(38)24-11-9-8-10-12-24)33(3,4)27(34)15-18-36(28,35)7/h8-13,26-29H,14-23H2,1-7H3,(H,39,40)/t26-,27-,28+,29-,34-,35+,36+,37-/m0/s1
• SMILES： C1C=CC(C(O[C@H]2CC[C@@]3([C@]4(CC=C5[C@@]6(CC(C)(C)CC[C@@]6(CC[C@@]5(C)[C@]4(C)CC[C@@]3([H])C2(C)C)C(=O)O)[H])[H])C)=O)=CC=1

Computed Properties

• Exact Mass: 560.38656014g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 560.38656014g/mol
• Heavy Atom Count: 41
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 9.09830
• PSA: 63.60000
• Refractive Index: 1.573
• Boiling Point: 630.7 °C at 760 mmHg
• Flash Point: 188.4 °C
• Density: 1.3